1-(2-methoxyethyl)-2-(4-methylphenyl)-1H-1,3-benzodiazole

• IUPAC Name: 1-(2-methoxyethyl)-2-(4-methylphenyl)benzimidazole
• InChI: InChI=1S/C17H18N2O/c1-13-7-9-14(10-8-13)17-18-15-5-3-4-6-16(15)19(17)11-12-20-2/h3-10H,11-12H2,1-2H3
• InChI Key: BYIFYPGQMLAOFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2CCOC
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

1-(2-methoxyethyl)-2-(4-methylphenyl)-1H-1,3-benzodiazole, also known as GYKI-52466, is a chemical compound that has been widely studied for its potential therapeutic applications. This benzodiazole derivative has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antibacterial Activity : Novel compounds, including 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, have been synthesized and evaluated for antibacterial activity. These compounds exhibit significant inhibitory effects against various bacterial strains, highlighting their potential as antibacterial agents (Rai et al., 2009).

• Anticancer and Antimicrobial Properties : Schiff bases derived from 1,3,4-thiadiazole compounds have been investigated for their DNA protective ability against oxidative stress and antimicrobial activity against specific bacterial strains. Additionally, these compounds have shown cytotoxicity against cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Gür et al., 2020).

Molecular Structures and Spectroscopic Studies

• Structural and Spectroscopic Analysis : Extensive studies on benzimidazole derivatives have been conducted, revealing the impact of molecular structure on biological activities. These studies provide insights into the interaction mechanisms of these compounds with biological targets, aiding in the design of more effective therapeutic agents (Saral et al., 2017).

• Fluorescence Probes and Sensing Applications : Compounds like 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole have been explored for their potential as fluorescent probes, demonstrating sensitivity to pH changes and selectivity in metal cation sensing. These properties make them suitable for applications in environmental monitoring and diagnostics (Tanaka et al., 2001).

Environmental and Photophysical Properties

• Environmental Detection of UV Filters : Studies on benzotriazoles and benzophenones, used as UV filters, have been conducted to assess their presence and impact on the environment. These compounds, related in structure and function to the chemical , have been detected in sediment and sewage sludge, raising concerns about their environmental and health effects (Zhang et al., 2011).

• Photodynamic Therapy and Anticancer Studies : The synthesis and characterization of new benzimidazoles containing 1,2,3-triazoles have been reported, with investigations into their anticancer and antioxidant activities. These compounds exhibit promising activity against cancer cell lines, suggesting their potential for therapeutic applications (Kumaraswamy et al., 2021).